Cas no 132101-32-7 (Thymidine,3'-azido-3',5'-dideoxy-5'-isocyano- (9CI))

Thymidine,3'-azido-3',5'-dideoxy-5'-isocyano- (9CI) structure
132101-32-7 structure
Product Name:Thymidine,3'-azido-3',5'-dideoxy-5'-isocyano- (9CI)
CAS No:132101-32-7
MF:C11H12N6O3
MW:276.25138092041
CID:190835
PubChem ID:452962
Update Time:2025-04-19

Thymidine,3'-azido-3',5'-dideoxy-5'-isocyano- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thymidine,3'-azido-3',5'-dideoxy-5'-isocyano- (9CI)
    • 3'-azido-5'-isocyano-3',5'-dideoxythymidine
    • 1-(3-azido-2,3,5-trideoxy-5-isocyanopentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • 3-Aiddt
    • 3'-Azido-3',5'-dideoxy-5'-isocyanothymidine
    • Thymidine, 3'-azido-3',5'-dideoxy-5'-isocyano-
    • 132101-32-7
    • 1-[(2R,4S,5R)-4-azido-5-(isocyanomethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 5'-IsocyanoAZT deriv.
    • 3/'-azido-5/'-isocyano-3/',5/'-dideoxythymidine
    • 1-[(2R,4S,5R)-4-azido-5-(isocyanomethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • DTXSID00927541
    • 1-(3-Azido-2,3,5-trideoxy-5-isocyanopentofuranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
    • Inchi: 1S/C11H12N6O3/c1-6-5-17(11(19)14-10(6)18)9-3-7(15-16-12)8(20-9)4-13-2/h5,7-9H,3-4H2,1H3,(H,14,18,19)/t7-,8+,9+/m0/s1
    • InChI Key: NRUVIUMKFMNFFI-DJLDLDEBSA-N
    • SMILES: O1[C@H](C[N+]#[C-])[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 276.09708827g/mol
  • Monoisotopic Mass: 276.09708827g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 77.4Ų

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